Cas no 2027862-05-9 (benzyl N-(3-oxooct-7-yn-2-yl)carbamate)

• Product Name: benzyl N-(3-oxooct-7-yn-2-yl)carbamate
• CAS No: 2027862-05-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5883169
• PubChem ID: 165468543
• Update Time: 2025-05-22

benzyl N-(3-oxooct-7-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2027862-05-9
• benzyl N-(3-oxooct-7-yn-2-yl)carbamate
• EN300-797220

• Inchi： 1S/C16H19NO3/c1-3-4-6-11-15(18)13(2)17-16(19)20-12-14-9-7-5-8-10-14/h1,5,7-10,13H,4,6,11-12H2,2H3,(H,17,19)
• InChI Key： PKCVARHCTVKRAI-UHFFFAOYSA-N
• SMILES： O=C(CCCC#C)C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-oxooct-7-yn-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(3-oxooct-7-yn-2-yl)carbamate (CAS: 2027862-05-9) in Chemical Biology and Pharmaceutical Research

Benzyl N-(3-oxooct-7-yn-2-yl)carbamate (CAS: 2027862-05-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and carbamate functionalities, has shown promising potential in various applications, including drug discovery, targeted therapy, and chemical probe development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research involving benzyl N-(3-oxooct-7-yn-2-yl)carbamate is its role as a versatile intermediate in organic synthesis. The presence of both an alkyne and a reactive carbonyl group allows for diverse chemical transformations, making it a valuable building block for the construction of complex molecules. Recent publications have highlighted its use in click chemistry reactions, where the alkyne moiety facilitates efficient conjugation with azide-containing biomolecules, enabling the development of targeted drug delivery systems and diagnostic tools.

In the context of drug discovery, benzyl N-(3-oxooct-7-yn-2-yl)carbamate has been investigated for its potential as a scaffold for novel therapeutic agents. Preliminary studies indicate that derivatives of this compound exhibit activity against specific enzyme targets, including proteases and kinases, which are often implicated in cancer and inflammatory diseases. Researchers have employed structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity, with promising results in preclinical models.

Another notable application of benzyl N-(3-oxooct-7-yn-2-yl)carbamate is in the field of chemical biology, where it serves as a probe to study biological pathways. Its ability to selectively label proteins and other biomolecules has enabled researchers to gain insights into cellular processes and identify new drug targets. Recent advancements in mass spectrometry and imaging techniques have further enhanced the utility of this compound in proteomics and metabolomics research.

Despite these promising developments, challenges remain in the clinical translation of benzyl N-(3-oxooct-7-yn-2-yl)carbamate-based therapies. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through innovative drug design and delivery strategies.

In conclusion, benzyl N-(3-oxooct-7-yn-2-yl)carbamate (CAS: 2027862-05-9) represents a compelling area of study in chemical biology and pharmaceutical research. Its multifunctional nature and diverse applications underscore its importance as a tool for drug discovery and biological investigation. Future research will likely focus on expanding its utility and addressing the challenges associated with its clinical development.